2-(1H-1,2,3-Benzotriazol-1-yl)-1-(naphthalen-2-yl)ethan-1-one

• IUPAC Name: 2-(benzotriazol-1-yl)-1-naphthalen-2-ylethanone
• InChI: InChI=1S/C18H13N3O/c22-18(12-21-17-8-4-3-7-16(17)19-20-21)15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2
• InChI Key: YQNPCLJTLLWMAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)CN3C4=CC=CC=C4N=N3
• Molecular Formula: C18H13N3O
• Molecular Weight: 287.3 g/mol

Description

2-(1H-1,2,3-Benzotriazol-1-yl)-1-(naphthalen-2-yl)ethan-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly referred to as BNE, and its molecular formula is C19H14N4O. BNE is a yellow powder that is soluble in organic solvents such as chloroform, dichloromethane, and ethyl acetate.

Mechanism Of Action

The mechanism of action of BNE is not fully understood, but it is believed to act as a charge-transporting material due to its electron-rich benzotriazole and electron-deficient naphthalene moieties. BNE has been shown to facilitate the movement of positive charges in organic electronic devices, which is crucial for their efficient operation.
Biochemical and Physiological Effects:
BNE has not been extensively studied for its biochemical and physiological effects, but some studies have suggested that it may have antioxidant properties. BNE has also been shown to inhibit the growth of certain cancer cell lines, although more research is needed to fully understand its anticancer properties.

Advantages And Limitations For Lab Experiments

One of the major advantages of BNE is its ease of synthesis and purification, which makes it a readily available material for scientific research. BNE is also highly stable and can be stored for extended periods without degradation. However, one of the limitations of BNE is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on BNE. One area of interest is the development of new organic electronic devices that incorporate BNE as a charge-transporting material. Another area of interest is the investigation of BNE's potential as an anticancer agent, which could lead to the development of new cancer treatments. Additionally, further studies on the biochemical and physiological effects of BNE could provide valuable insights into its potential applications in medicine and other fields.

Synthesis Methods

BNE can be synthesized using a variety of methods, including the reaction between 2-aminobenzotriazole and 2-naphthaldehyde in the presence of a catalyst such as acetic acid. The reaction is carried out in a solvent such as ethanol or methanol, and the product is purified using column chromatography.

Scientific Research Applications

BNE has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of BNE is in the field of organic electronics, where it has been used as a hole-transporting material in organic light-emitting diodes (OLEDs). BNE has also been investigated for its potential use in solar cells, where it has been shown to improve the efficiency of the cells.